Cas no 1982-55-4 (4,5,7-trichloro-2,1,3-benzothiadiazole)

• Product Name: 4,5,7-trichloro-2,1,3-benzothiadiazole
• CAS No: 1982-55-4
• MF: C₆HCl₃N₂S
• MW: 239.509536504745
• CID: 1389036
• PubChem ID: 16117
• Update Time: 2025-04-20

4,5,7-trichloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,5,7-trichloro-2,1,3-benzothiadiazole
• 2,1,3-benzothiadiazole, 4,5,7-trichloro-
• 052-H
• TH-052
• TH-052-H
• PH-40-21
• Chlothizole
• 052 H
• 1982-55-4
• 4,5,7-Trichlorobenzthiadiazole-2,1,3
• TH 052-H
• DTXSID60173542
• BRN 0610334
• PH 40-21
• SCHEMBL4026550
• 4,6,7-Trichloro-2,1,3-benzothiadiazole
• TH 052

• Inchi： 1S/C6HCl3N2S/c7-2-1-3(8)5-6(4(2)9)11-12-10-5/h1H
• InChI Key： SZYWFOPNFNROQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C2C1=NSN=2)Cl)Cl

Computed Properties

• Exact Mass: 237.89283
• Monoisotopic Mass: 237.892602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.9716 (rough estimate)
• Melting Point: 131.5°C
• Refractive Index: 1.6300 (estimate)
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles